CID 78069116

• Molecular Formula: C15H24BSi
• Molecular Weight: 243.25 g/mol
• InChI: InChI=1S/C15H24BSi/c1-5-9-11-14(10-6-2)15(17)16(12-7-3)13-8-4/h6-8H,2-5,9-13H2,1H3
• InChI Key: CHRCOPHHUMCIDC-UHFFFAOYSA-N
• Canonical SMILES: B(CC=C)(CC=C)C(=C(CCCC)CC=C)[Si]

Description

CID 78069116 (PubChem Compound Identifier 78069116) is a chemical compound referenced in analytical chemistry research, particularly in studies involving chromatographic and mass spectrometric characterization. The mass spectrum of this compound (Figure 1D) indicates characteristic fragmentation patterns, which may aid in structural elucidation .

Preparation Methods

The preparation of CID 78069116 involves specific synthetic routes and reaction conditions. One common method includes dissolving organic amine in a solvent, adding dianhydride, and stirring the mixture to dissolve and react . Industrial production methods may vary, but they generally follow similar principles to ensure the compound’s purity and effectiveness.

Chemical Reactions Analysis

CID 78069116 undergoes various chemical reactions, including oxidation, reduction, and substitution. Common reagents and conditions used in these reactions include strong oxidizers like chromic acid and catalysts that facilitate the reaction processes . The major products formed from these reactions depend on the specific conditions and reagents used, but they often include derivatives of the original compound with modified properties.

Scientific Research Applications

CID 78069116 has a wide range of scientific research applications. In chemistry, it is used as a reagent in various reactions to study its behavior and properties. In biology, it is explored for its potential effects on biological systems and its interactions with different biomolecules. In medicine, researchers investigate its potential therapeutic applications, including its effects on specific molecular targets and pathways. In industry, this compound is utilized in the production of specialized materials and chemicals .

Mechanism of Action

The mechanism of action of CID 78069116 involves its interaction with specific molecular targets and pathways. It exerts its effects by binding to these targets and modulating their activity, leading to various biological and chemical outcomes. The exact molecular targets and pathways involved depend on the specific application and context of its use .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Analogues

Compounds with similar PubChem CID identifiers (e.g., CID 6167 [Colchicine] , CID 6,000 [Tubocuraine] ) highlight the importance of structural features in determining biological activity. For example:

• Colchicine (CID 6167) : A tropolone alkaloid with anti-inflammatory properties, distinct from CID 78069116 in its tricyclic ring system and oxygenated functional groups .
• Tubocuraine (CID 6,000) : A neuromuscular blocking agent, differing in its bis-quaternary ammonium structure .

Analytical Comparisons

This compound was analyzed using GC-MS and vacuum distillation (Figure 1C), similar to ginsenosides differentiated via LC-ESI-MS with in-source CID techniques . Key parameters for comparison include:

Parameter	This compound	Ginsenosides (e.g., Rf, F11)	Tubocuraine (CID 6,000)
Analytical Method	GC-MS	LC-ESI-MS	Placental transfer model
Key Fragmentation	Not explicitly reported	In-source CID fragmentation	Descriptor-based modeling
Bioactivity	Undetermined	Anti-inflammatory, neuroprotective	Neuromuscular blockade

Physicochemical Properties

Property	This compound (Inferred)	CAS 1254115-23-5	CAS 1046861-20-4
Log Po/w	N/A	0.03 (consensus)	0.61 (SILICOS-IT)
Solubility	Likely moderate	86.7 mg/mL (ESOL)	0.24 mg/mL (ESOL)
Bioavailability	Undetermined	0.55	0.55
Synthetic Route	Natural product isolation	K2CO3-mediated synthesis	Pd-catalyzed coupling

Pharmacological and Toxicological Profiles

In contrast:

• Colchicine (CID 6167) : Binds tubulin, inhibiting microtubule polymerization .
• CAS 1254115-23-5: Non-BBB permeable, P-gp substrate .